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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzoic acid

Cat. No.: B1273154 Get Quote

An In-depth Technical Guide to 2-Bromo-m-toluic Acid

Abstract
This technical guide provides a comprehensive overview of 2-Bromo-m-toluic acid, a key

chemical intermediate in organic synthesis. The document is structured to serve researchers,

scientists, and drug development professionals by detailing the compound's fundamental

properties, validated synthesis protocols, spectroscopic characteristics, and key chemical

reactivity. Emphasis is placed on its practical applications, particularly as a versatile building

block in the synthesis of complex organic molecules and pharmaceutical agents. Safety

protocols and handling procedures are also thoroughly addressed to ensure safe and effective

laboratory use.

Nomenclature, Structure, and Identification
2-Bromo-m-toluic acid is a disubstituted benzoic acid derivative. The "m-toluic acid" portion of

the name indicates a benzoic acid molecule with a methyl group at the meta (position 3)

position. The "2-Bromo" prefix specifies a bromine atom at position 2 of the benzene ring.

Therefore, its systematic IUPAC name is 2-Bromo-3-methylbenzoic acid.

Key Identifiers:

CAS Number: 53663-39-1

Molecular Formula: C₈H₇BrO₂
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Molecular Weight: 215.04 g/mol

Caption: Molecular Structure of 2-Bromo-3-methylbenzoic acid.

Physicochemical Properties
The physical and chemical properties of 2-Bromo-3-methylbenzoic acid dictate its handling,

storage, and reaction conditions. It typically appears as an off-white crystalline powder.[1]

Property Value Reference(s)

Appearance Off-white powder [1]

Molecular Formula C₈H₇BrO₂ [2]

Molecular Weight 215.04 g/mol [2]

Melting Point 134-138 °C [1][3]

Boiling Point 316.1±30.0 °C (Predicted) [2]

Density ~1.6 g/cm³ (Predicted) [2]

Solubility

Soluble in organic solvents like

petroleum ether; slightly

soluble in water.

[3][4]

pKa (Predicted) 4.08±0.10 [5]

Synthesis and Purification
The synthesis of 2-Bromo-3-methylbenzoic acid has been well-documented in the chemical

literature. A reliable and detailed procedure is provided by Organic Syntheses, which involves a

multi-step pathway starting from p-nitrotoluene.[3] This process is an example of the Von

Richter reaction, where a nitro group is displaced by a cyanide, which is then hydrolyzed to a

carboxylic acid.[1]
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p-Nitrotoluene 2-Bromo-4-nitrotoluene

  Br₂, Fe powder
  75-80°C 2-Bromo-3-methylbenzoic Acid

  1. KCN, 2-ethoxyethanol, H₂O
  2. HCl (acidification)

Reactants

Reaction Conditions

2-Bromo-3-methylbenzoic Acid

Copper Catalyst (e.g., CuI)

N-phenyl-3-methylanthranilic Acid

Ullmann
Condensation

Aniline

Base (e.g., K₂CO₃)

High-boiling Solvent (e.g., DMF)
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Potential Exposure

Skin Contact Eye Contact Inhalation

Wash with plenty of soap and water. Rinse cautiously with water for several minutes.
Remove contact lenses if present.

Remove person to fresh air.
Keep comfortable for breathing.

Get medical advice/attention
if irritation persists or if you feel unwell.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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